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Compound of Interest

Compound Name:
methyl 3-(2-hydroxypropan-2-

yl)benzoate

CAS No.: 1934812-60-8

Cat. No.: B6155232

Get Quote

Strategic Pharmacophore & Synthetic Intermediate
Document Control

Target Compound: Methyl 3-(2-hydroxypropan-2-yl)benzoate

Core Moiety:meta-Cumyl alcohol (dimethyl carbinol) + Methyl Ester

Primary Application: Fragment-based Drug Discovery (FBDD), Bioisostere Construction,

Linker Chemistry

Classification: Functionalized Aromatic Ester

Executive Summary & Chemical Identity
Methyl 3-(2-hydroxypropan-2-yl)benzoate is a bifunctional aromatic building block

characterized by a tertiary alcohol (dimethyl carbinol) and a methyl ester in a meta

arrangement. This substitution pattern is critical in drug design; the dimethyl carbinol group acts

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b6155232#bc-rfq
https://www.benchchem.com/product/b6155232/docs?utm_src=pdf-body#technical-monograph-methyl-3-2-hydroxypropan-2-yl-benzoate
https://www.benchchem.com/product/b6155232/docs?utm_src=pdf-body#technical-monograph-methyl-3-2-hydroxypropan-2-yl-benzoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6155232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


as a metabolic "soft spot" blocker or a hydrophilic bioisostere for an isopropyl group, while the

ester serves as a handle for further elaboration (e.g., amidation, reduction).

Chemical Profile
Property Specification

IUPAC Name Methyl 3-(2-hydroxypropan-2-yl)benzoate

Common Name
3-(1-Hydroxy-1-methylethyl)benzoic acid methyl

ester

Parent Acid CAS
40912-34-3 (Refers to 3-(2-hydroxypropan-2-

yl)benzoic acid)

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Physical State
Viscous Colorless Oil or Low-Melting Solid (Est.

MP < 40°C)

Solubility
Soluble in DCM, THF, EtOAc, MeOH; Insoluble

in Water

LogP (Calc) ~2.1 (Moderate Lipophilicity)

H-Bond Donors/Acceptors 1 Donor / 3 Acceptors

Synthetic Architecture
Synthesizing this compound requires overcoming a classic chemoselectivity challenge:

differentiating between the ketone (electrophile) and the ester (electrophile) during nucleophilic

attack. Two primary routes are established for research-scale production.

Method A: Chemoselective Grignard Addition (The
"Direct" Route)
Best for: Rapid access when starting from methyl 3-acetylbenzoate.

This method relies on the kinetic superiority of ketones over esters toward Grignard reagents at

low temperatures.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6155232?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Substrate: Methyl 3-acetylbenzoate.

Reagent: Methylmagnesium bromide (MeMgBr), 3.0 M in Et₂O (1.05 equivalents).

Conditions: Anhydrous THF, -78°C (Critical).

Protocol:

Dissolve substrate in THF under N₂ atmosphere.

Cool to -78°C.[1]

Add MeMgBr dropwise over 30 minutes.[2] Rapid addition causes local heating and ester

attack.

Stir for 1 hour at -78°C.

Quench: Add saturated aqueous NH₄Cl at -78°C. Do not allow to warm before quenching

to prevent ester hydrolysis or over-addition.

Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Method B: Halogen-Metal Exchange (The "High-Fidelity"
Route)
Best for: Large-scale or high-purity requirements where selectivity is paramount.

This route avoids the ketone/ester competition entirely by generating the nucleophile on the

ring.

Substrate: Methyl 3-bromobenzoate.

Reagent: Isopropylmagnesium chloride (iPrMgCl) or iPrMgCl·LiCl (Turbo Grignard).

Electrophile: Acetone (Anhydrous).

Protocol:
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Dissolve Methyl 3-bromobenzoate in THF at -20°C.

Add iPrMgCl (1.1 eq). The ester is stable to iPrMgCl at this temperature; the Br undergoes

exchange to form the aryl Grignard.

Add excess Acetone (3.0 eq).

Warm to RT and quench with NH₄Cl.

Visualization: Synthetic Pathways
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Figure 1: Comparative synthetic routes. Method B (Green) offers higher chemoselectivity by

avoiding direct competition between electrophiles.

Reactivity & Stability Profile
The tertiary alcohol (dimethyl carbinol) moiety introduces specific stability concerns that must

be managed during storage and subsequent reactions.

The Dehydration Risk (Styrene Formation)
Under acidic conditions (e.g., HCl, H₂SO₄, or even silica gel with acidic active sites), the tertiary

alcohol readily protonates and eliminates water to form the α-methylstyrene derivative.

Mechanism: E1 Elimination via a stable tertiary benzylic carbocation.

Prevention: Store the compound in a neutral environment. Use base-washed silica (1% Et₃N

in eluent) during purification if the compound shows instability.
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Ester Hydrolysis
The methyl ester can be hydrolyzed to the parent acid (CAS 40912-34-3) using LiOH in

THF/H₂O.

Note: The tertiary alcohol is generally stable to basic hydrolysis conditions (saponification).

Methyl 3-(2-hydroxypropan-2-yl)benzoate

Acidic Conditions
(H+, Heat)

Basic Conditions
(LiOH, THF/H2O)

Methyl 3-(prop-1-en-2-yl)benzoate
(Alkene/Styrene)

- H2O (Dehydration)

3-(2-hydroxypropan-2-yl)benzoic acid
(Carboxylic Acid)

Saponification

Click to download full resolution via product page

Figure 2: Divergent reactivity pathways under acidic vs. basic conditions.

Structural Characterization (NMR)
As a researcher, you should validate the structure using ¹H NMR. The following shifts are

characteristic of the pure compound in CDCl₃.
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Proton
Environment

Chemical Shift
(δ ppm)

Multiplicity Integration Assignment

Aromatic (H-2) 8.15 Singlet (t) 1H
Isolated between

substituents

Aromatic (H-6) 7.95 Doublet (d) 1H Ortho to Ester

Aromatic (H-4) 7.65 Doublet (d) 1H Ortho to Alkyl

Aromatic (H-5) 7.40 Triplet (t) 1H Meta position

Ester Methyl 3.92 Singlet (s) 3H -COOCH₃

Gem-Dimethyl 1.60 Singlet (s) 6H -C(OH)(CH₃)₂

Hydroxyl ~2.0 - 2.5 Broad Singlet 1H

-OH

(Concentration

dependent)

Note: The gem-dimethyl singlet at 1.60 ppm is the diagnostic signal for the successful

formation of the tertiary alcohol. If this signal is split or shifted to ~2.1 ppm (methyl ketone) or

~5.0 ppm (alkene), the reaction has failed or the product has degraded.

Applications in Drug Discovery
Bioisosterism
The 2-hydroxypropan-2-yl group is a classic bioisostere for the acetyl group (-COCH₃) or the

isopropyl group (-CH(CH₃)₂).

Vs. Acetyl: It removes the electrophilic carbonyl, preventing metabolic reduction to the

secondary alcohol (which creates a chiral center).

Vs. Isopropyl: It lowers LogP (increases solubility) and blocks metabolic hydroxylation at the

benzylic position by "pre-oxidizing" it to a metabolically stable tertiary alcohol.

Linker Chemistry
The ester functionality allows this molecule to be used as a "cap" or a linker.
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Workflow: Hydrolysis to the acid

Amide coupling to a pharmacophore.

Example: Used in the synthesis of MDH1/2 inhibitors and Propofol analogs where the bulky

lipophilic alcohol provides hydrophobic interaction with enzyme pockets while maintaining

water solubility [1, 2].

Handling & Safety
Hazard Identification: Irritant (Skin/Eye).[3]

Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The ester is stable, but the

tertiary alcohol is hygroscopic and acid-sensitive.

Disposal: Organic solvent waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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